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CAS No.: 1462260-87-2

Cat. No.: B16369352

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structure elucidation of 1-
Phenethyl-4-propionyloxypiperidine, a compound of interest in forensic chemistry and drug

development due to its structural relationship to fentanyl. As a known byproduct in the

synthesis of fentanyl, its unambiguous identification is crucial. This document outlines the key

analytical techniques, experimental protocols, and spectroscopic data necessary for its

characterization. All quantitative data is summarized for clarity, and experimental workflows are

visualized to facilitate understanding.

Introduction
1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP, is a tertiary amine and an

ester of 1-phenethyl-4-hydroxypiperidine and propionic acid. Its chemical formula is C₁₆H₂₃NO₂

with a molecular weight of 261.36 g/mol .[1] It is recognized as an analytical reference standard

and is primarily known as a byproduct in the synthesis of the potent opioid analgesic, fentanyl.
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[2] While structurally similar to opioids, its pharmacological activity at the µ-opioid receptor is

reported to be negligible. The accurate identification and characterization of such byproducts

are essential for forensic analysis of illicit drug samples and for understanding synthetic routes

in clandestine laboratories.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Phenethyl-4-propionyloxypiperidine
is presented in Table 1.

Property Value Source

Molecular Formula C₁₆H₂₃NO₂ PubChem[1]

Molecular Weight 261.36 g/mol PubChem[1]

CAS Number 1462260-87-2 PubChem[1]

IUPAC Name
[1-(2-phenylethyl)piperidin-4-yl]

propanoate
PubChem[1]

Purity (as a reference

standard)
≥98% Cayman Chemical[2]

Formulation
A 10 mg/ml solution in

methanol
Cayman Chemical[2]

Solubility
Soluble in Methanol (≥ 10

mg/ml)
Cayman Chemical[2]

Storage Temperature -20°C Cayman Chemical[2]

Spectroscopic Data for Structure Elucidation
The definitive structure of 1-Phenethyl-4-propionyloxypiperidine is determined through a

combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. While full, detailed

experimental spectra are available through subscription services like SpectraBase, this guide

provides key reported and predicted data.[3]
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and offering insights into its structure.

Table 2: Key Mass Spectrometry Data (Electron Ionization - GC-MS)

Feature Value Source

Molecular Ion [M]⁺ m/z 261 PubChem

Top Peak (Base Peak) m/z 170 PubChem[1]

Second Highest Peak m/z 57 PubChem[1]

Third Highest Peak m/z 114 PubChem[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise arrangement of atoms

in a molecule. ¹H NMR provides information about the hydrogen atoms, while ¹³C NMR details

the carbon skeleton.

Note: Experimentally obtained NMR spectra for 1-Phenethyl-4-propionyloxypiperidine are

available in spectral databases such as SpectraBase.[3] The following tables provide predicted

chemical shifts which are valuable for preliminary identification.

Table 3: Predicted ¹H NMR Chemical Shifts
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Proton Assignment
Predicted Chemical Shift
(ppm)

Multiplicity

Aromatic (C₆H₅) 7.20 - 7.35 Multiplet

Piperidine-CH-O 4.80 - 5.00 Multiplet

Phenethyl-CH₂-N 2.75 - 2.95 Multiplet

Phenethyl-CH₂-Ar 2.60 - 2.80 Multiplet

Piperidine-CH₂-N (axial &

equatorial)
2.20 - 2.60 Multiplet

Propionyl-CH₂ 2.30 Quartet

Piperidine-CH₂ (axial &

equatorial)
1.60 - 2.00 Multiplet

Propionyl-CH₃ 1.15 Triplet

Table 4: Predicted ¹³C NMR Chemical Shifts
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Carbon Assignment Predicted Chemical Shift (ppm)

Ester Carbonyl (C=O) ~174

Aromatic C (quaternary) ~140

Aromatic CH ~128-129

Aromatic CH ~126

Piperidine-CH-O ~71

Phenethyl-CH₂-N ~60

Piperidine-CH₂-N ~50

Phenethyl-CH₂-Ar ~34

Piperidine-CH₂ ~30

Propionyl-CH₂ ~28

Propionyl-CH₃ ~9

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule based on the absorption

of infrared radiation.

Note: A vapor phase IR spectrum for 1-Phenethyl-4-propionyloxypiperidine is available on

SpectraBase.[3]

Table 5: Predicted Infrared Absorption Frequencies
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Wavenumber (cm⁻¹) Functional Group Vibration Type

~3000-2850 C-H (Aliphatic) Stretching

~1735 C=O (Ester) Stretching

~1240 C-O (Ester) Stretching

~1170 C-N (Amine) Stretching

~750 and ~700 C-H (Aromatic) Out-of-plane Bending

Experimental Protocols
Detailed methodologies are crucial for the reproducible characterization of 1-Phenethyl-4-
propionyloxypiperidine.

Synthesis of 1-Phenethyl-4-propionyloxypiperidine
The following is a representative synthetic protocol adapted from the synthesis of similar 4-

acyloxypiperidines.
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Step 1: N-Alkylation
Step 2: Esterification

4-Hydroxypiperidine

Base (e.g., K₂CO₃) in AcetonitrileReactant 1

Phenethyl bromide Reactant 2

1-Phenethyl-4-hydroxypiperidineProduct 1-Phenethyl-4-hydroxypiperidine

Pyridine or Triethylamine in DichloromethaneReactant 1

Propionyl chloride or Propionic anhydride Reactant 2

1-Phenethyl-4-propionyloxypiperidineFinal Product
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Sample Preparation
(Dissolve in Methanol)

GC Injection

Separation on Capillary Column
(e.g., HP-5MS)

Ionization
(Electron Ionization at 70 eV)

Mass Analysis
(Quadrupole Analyzer)

Detection and Data Acquisition

Spectral Library Matching and Interpretation

 

Sample Preparation
(Dilute in Mobile Phase)

LC Injection

Chromatographic Separation
(e.g., C18 column)

Electrospray Ionization (ESI+)

Precursor Ion Selection (Q1)

Collision-Induced Dissociation (Q2)

Fragment Ion Analysis (Q3)

Detection and Data Analysis
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Sample Preparation
(Dissolve in Deuterated Solvent, e.g., CDCl₃)

Transfer to NMR Tube

Place in Spectrometer

Lock and Shim

Acquire ¹H Spectrum

Acquire ¹³C Spectrum

2D NMR (COSY, HSQC, HMBC)
(Optional, for detailed assignment)

Data Processing and Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethyl-4-propionyloxypiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethyl-4-propionyloxypiperidine
https://www.caymanchem.com/product/43464/1-phenethyl-4-propionyloxypiperidine
https://spectrabase.com/spectrum/3mgjmcD5Uyz
https://www.benchchem.com/product/b16369352/docs#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352/docs#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352/docs#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352/docs#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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